Cas no 887578-50-9 (3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester)

• Product Name: 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester
• CAS No: 887578-50-9
• MF: C₁₆H₂₃N₃O₆
• MW: 353.370324373245
• CID: 2189363
• PubChem ID: 29921591
• Update Time: 2025-10-24

3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-T-but-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester
• tert-butyl N-[3-[(2-methylpropan-2-yl)oxycarbonylamino]-5-nitrophenyl]carbamate
• Di-tert-butyl (5-nitro-1,3-phenylene)biscarbamate
• 887578-50-9
• AKOS015961537
• Di-tert-butyl (5-nitro-1,3-phenylene)dicarbamate
• DTXSID20652141
• 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester

• Inchi： 1S/C16H23N3O6/c1-15(2,3)24-13(20)17-10-7-11(9-12(8-10)19(22)23)18-14(21)25-16(4,5)6/h7-9H,1-6H3,(H,17,20)(H,18,21)
• InChI Key： JJNSUOAFKFYDSB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=C(C=1)NC(=O)OC(C)(C)C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 353.15868546g/mol
• Monoisotopic Mass: 353.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: 2.9

Additional information on 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester

Introduction to 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester (CAS No. 887578-50-9)

The compound 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester (CAS No. 887578-50-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both nitro and ester functional groups, alongside the t-butyl moiety, endows it with unique chemical properties that make it a valuable intermediate in synthetic protocols.

Recent studies have highlighted the importance of aromatic nitro compounds in medicinal chemistry, emphasizing their role as key scaffolds in the development of therapeutic agents. The nitro group in 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester contributes to its reactivity and electronic properties, making it a versatile building block for further functionalization. This has been particularly relevant in the synthesis of heterocyclic derivatives, which are widely recognized for their pharmacological activity across various disease spectra.

The t-butyl ester functionality in the compound's structure serves multiple purposes. It not only enhances the stability of the molecule during synthetic transformations but also provides a site for selective hydrolysis, allowing for controlled release of active pharmacophores. This characteristic is especially valuable in drug development, where precision in molecular design can significantly impact efficacy and safety profiles. Moreover, the oxycarboxylamino group introduces both polar and chiral features, contributing to the compound's solubility and binding affinity to biological targets.

In the context of modern drug discovery, the synthesis of multifunctional intermediates like 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester has become increasingly sophisticated. Advanced synthetic methodologies, including catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have enabled chemists to construct complex molecular architectures with high fidelity. These techniques have been instrumental in producing derivatives with enhanced pharmacological properties, such as improved bioavailability and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The combination of a nitrophenyl core and an ester-linked amino group has been shown to exhibit significant cytotoxic effects against various cancer cell lines. Preclinical studies have demonstrated that derivatives of this class can induce apoptosis and inhibit proliferation by targeting specific molecular pathways involved in tumor growth. The structural features of 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester make it an attractive candidate for further exploration in this area.

Furthermore, the compound's relevance extends to other therapeutic domains, including anti-inflammatory and antimicrobial applications. The nitro group's ability to undergo reduction to an amine provides a mechanism for generating bioactive species that can interact with inflammatory mediators or microbial enzymes. This dual functionality has been exploited in designing molecules that can modulate immune responses or disrupt bacterial biofilms, respectively.

The synthetic utility of 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester has also been leveraged in the preparation of prodrugs, which are designed to enhance drug delivery systems. By incorporating an ester group into the molecular structure, chemists can create prodrugs that are inactive until metabolically activated in vivo. This approach has been particularly effective in improving oral bioavailability and reducing systemic side effects.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of this compound have provided insights into its binding interactions with target proteins. These insights have guided rational drug design efforts, enabling researchers to optimize potency and selectivity while minimizing off-target effects.

The environmental impact of pharmaceutical synthesis is another critical consideration when evaluating compounds like 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Innovations such as flow chemistry and biocatalysis are being integrated into traditional synthetic workflows to achieve these goals.

In conclusion, the compound 3-t-But-(oxycarboxylamino-5-nitrophenyl) carbamic acid t-butyl ester (CAS No. 887578-50-9) exemplifies the cutting-edge developments occurring at the intersection of organic chemistry and pharmaceutical science. Its unique structural features and versatile reactivity make it a valuable tool for researchers engaged in drug discovery and molecular engineering. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.